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Introduction

2-Methylpropyl-2-D1 alcohol, also known as isobutanol-2-d1, is a deuterated isotopologue of
2-methyl-1-propanol (isobutanol). In this molecule, the hydrogen atom at the second carbon
position is replaced by its heavier, stable isotope, deuterium (D). This seemingly subtle
structural modification imparts significant changes to the molecule's properties, making it an
invaluable tool for researchers, particularly in the fields of mechanistic chemistry, metabolic
pathway analysis, and pharmaceutical development. The increased mass of deuterium leads to
a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which
is the origin of the kinetic isotope effect (KIE)[1][2][3]. This guide provides a comprehensive
overview of the chemical properties, synthesis, and critical applications of 2-Methylpropyl-2-
D1 alcohol for professionals in scientific research and drug discovery.

Physicochemical and Spectroscopic Properties

The substitution of a single protium atom with deuterium results in measurable differences in
the physical and spectroscopic properties of the molecule. While macroscopic properties like
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boiling and melting points show minimal deviation from the parent compound, spectroscopic
signatures are profoundly altered, providing a direct means of analysis and characterization.

Physicochemical Data

The physical properties of 2-Methylpropyl-2-D1 alcohol are very similar to those of its non-
deuterated counterpart, isobutanol. The primary difference is a slight increase in molar mass
and density due to the presence of the heavier deuterium isotope.[4][5]

Value (2-Methylpropyl-2-D1
Property Value (Isobutanol)
Alcohol)

2-deuterio-2-methylpropan-1-

IUPAC Name olf4] 2-Methyl-1-propanol[6]
Molecular Formula CaHsDO C4H100[6]

Molar Mass 75.13 g/mol [4][5] 74.12 g/mol
Appearance Colorless liquid Colorless liquid[7]
Boiling Point ~108 °C 108 °C[8]

Melting Point ~-108 °C -108 °CJ8]

Density Slightly > 0.803 g/mL 0.803 g/mL at 25 °C[8]
Refractive Index ~1.396 n20/D 1.396][8]

Water Solubility ~70-85 g/L 70 g/L at 20°CJ[7]

Spectroscopic Profile: A Definitive Signhature

Spectroscopy provides the most definitive evidence for the successful deuteration and isotopic
purity of 2-Methylpropyl-2-D1 alcohol.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The most telling feature is the absence of the proton signal at the C2 position.
The signals of adjacent protons will also exhibit simplified splitting patterns. For instance,
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the doublet corresponding to the -CH20H protons in isobutanol would collapse into a
singlet, as it is no longer coupled to a proton at C2.

o 183C NMR: The signal for the C2 carbon will be observed as a triplet due to coupling with
the deuterium atom (spin 1=1).

o 2H NMR (Deuterium NMR): A distinct signal will be present, confirming the location and
presence of the deuterium label.

« Infrared (IR) Spectroscopy: The C-D bond has a lower vibrational frequency than a C-H
bond. This results in a characteristic C-D stretching peak appearing in the range of 2100-
2200 cm™1, a region that is typically clear of other strong absorptions. This is a significant
shift from the C-H stretching vibrations observed between 2850-3000 cm~1.

e Mass Spectrometry (MS): The molecular ion peak for 2-Methylpropyl-2-D1 alcohol will
appear at m/z = 75, one mass unit higher than that of isobutanol (m/z = 74)[4].
Fragmentation patterns may also be altered, as the stronger C-D bond is less likely to cleave
than a C-H bond during ionization.

Synthesis and Purification

The targeted synthesis of 2-Methylpropyl-2-D1 alcohol requires a regioselective method to
introduce the deuterium atom at the C2 position. A common and effective laboratory-scale
approach is the reduction of a corresponding carbonyl compound with a deuterated reducing
agent.

Synthetic Protocol: Reduction of Isobutyraldehyde

A reliable method for preparing 2-Methylpropyl-2-D1 alcohol is the reduction of
isobutyraldehyde (2-methylpropanal) using a deuterated hydride reagent such as sodium
borodeuteride (NaBDa) or lithium aluminum deuteride (LiAIDa).

Step-by-Step Methodology:

o Reaction Setup: A solution of isobutyraldehyde in a suitable anhydrous solvent (e.g., ethanol
or THF) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon) and cooled in an ice bath.
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Reagent Addition: Sodium borodeuteride is added portion-wise to the stirred solution. The
molar ratio is typically kept close to stoichiometric, with a slight excess of the reducing agent.

Reaction: The reaction mixture is stirred at 0 °C for a specified period and then allowed to
warm to room temperature to ensure complete conversion.

Quenching: The reaction is carefully quenched by the slow addition of water or a dilute acid
to decompose any unreacted reducing agent.

Extraction: The product is extracted from the aqueous layer using an organic solvent like
diethyl ether. The organic layers are combined.

Purification: The combined organic extracts are washed, dried over an anhydrous salt (e.g.,
MgSO0a), filtered, and the solvent is removed by rotary evaporation. The resulting crude
alcohol can be further purified by distillation.
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Caption: Workflow for the synthesis of 2-Methylpropyl-2-D1 alcohol.
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Chemical Reactivity and the Kinetic Isotope Effect
(KIE)

The chemical reactivity of 2-Methylpropyl-2-D1 alcohol is fundamentally similar to that of
isobutanol, as it is governed by the primary alcohol functional group. It undergoes typical
alcohol reactions such as oxidation, dehydration, and esterification. However, the critical
difference lies in the rate at which certain reactions occur.

Understanding the Kinetic Isotope Effect (KIE)

The KIE is a phenomenon where molecules containing heavier isotopes react at different rates
than their non-substituted counterparts[2][3]. This effect arises from the difference in zero-point
vibrational energy between a C-H and a C-D bond. The C-D bond is stronger and has a lower
zero-point energy, meaning more energy is required to break it.

If the C-D bond at the C2 position is broken during the rate-determining step of a reaction, the
reaction will proceed more slowly than the same reaction with isobutanol. This is known as a
primary KIE and is a powerful tool for elucidating reaction mechanisms.[1] A significant kH/kD
ratio (the rate constant of the hydrogen-containing reactant divided by that of the deuterium-
containing reactant) provides strong evidence that the C-H bond is cleaved in the rate-limiting
step.
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Caption: Energy profile illustrating the Kinetic Isotope Effect (KIE).

Applications in Research and Drug Development

The unique properties of 2-Methylpropyl-2-D1 alcohol make it a valuable tool in several
scientific domains.

Mechanistic Elucidation

As described above, the primary application is in the study of reaction mechanisms. By
comparing the reaction rates of deuterated and non-deuterated isobutanol, chemists can
determine whether the C-H bond at the C2 position is involved in the rate-determining step.
This has been fundamental in understanding various organic reactions, including oxidation and
elimination processes.[1]

Isotopic Labeling and Metabolic Studies

Deuterated compounds serve as excellent tracers in metabolic studies. 2-Methylpropyl-2-D1
alcohol can be incorporated into larger molecules and its journey through biological systems
can be tracked using techniques like mass spectrometry or NMR. This allows researchers to
map metabolic pathways and understand how substances are processed in vivo.

Drug Development: The "Deuterium Effect"

In pharmaceutical sciences, selectively replacing hydrogen with deuterium at a site of
metabolic attack can significantly alter a drug's pharmacokinetic profile.[9] This strategy, often
termed the "deuterium effect,” leverages the KIE to slow down the rate of drug metabolism.

Potential benefits include:

 Increased Half-Life: A slower metabolism can lead to a longer drug half-life, potentially
reducing the required dosing frequency.[9]

» Reduced Toxic Metabolites: If a metabolic pathway leads to the formation of toxic
byproducts, slowing this process can improve the drug's safety profile.
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» Improved Bioavailability: By protecting the drug from first-pass metabolism, a greater
concentration of the active compound may reach systemic circulation.

The first deuterated drug, deutetrabenazine, was approved by the FDA in 2017, validating this
approach in modern drug design.[9]

Safety and Handling

2-Methylpropyl-2-D1 alcohol shares the same safety hazards as isobutanol. It is a flammable
liquid and should be handled with appropriate precautions.[5][10][11]

e Handling: Use in a well-ventilated area, preferably a fume hood. Keep away from ignition
sources such as open flames, sparks, and hot surfaces.[10][11][12] Ground and bond
containers during transfer to prevent static discharge.[10][12]

e Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves (e.g.,
Neoprene, Butyl Rubber), and a lab coat.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[8]

 In case of contact: In case of eye contact, rinse immediately with plenty of water.[8] If on
skin, wash with soap and water.

Conclusion

2-Methylpropyl-2-D1 alcohol is more than just a heavy version of a common solvent. It is a
sophisticated chemical probe that provides deep insights into reaction mechanisms and
biological processes. Its strategic application, particularly in leveraging the kinetic isotope
effect, has advanced our understanding of chemical reactivity and opened new avenues in drug
development to create safer and more effective medicines. For researchers and drug
development professionals, a thorough understanding of the principles and properties outlined
in this guide is essential for harnessing the full potential of this unique molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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